Cas no 2034371-05-4 (1-(3,4-dichlorophenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea)

• Product name: 1-(3,4-dichlorophenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea
• CAS No: 2034371-05-4
• MF: C₁₅H₁₆Cl₂N₄O
• MW: 339.219740867615
• CID: 5551155

1-(3,4-dichlorophenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]urea
• 1-(3,4-dichlorophenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea

• Inchi： 1S/C15H16Cl2N4O/c1-21-14(10-3-2-4-13(10)20-21)8-18-15(22)19-9-5-6-11(16)12(17)7-9/h5-7H,2-4,8H2,1H3,(H2,18,19,22)
• InChI Key： ABOSKJKVHPOVLE-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NCC1N(C)N=C2CCCC2=1)=O

Additional information on 1-(3,4-dichlorophenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea

1-(3,4-Dichlorophenyl)-3-({2-Methyl-2H,4H,5H,6H-Cyclopenta[c]Pyrazol-3-Yl}Methyl)Urea: A Comprehensive Overview

The compound 1-(3,4-dichlorophenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea, identified by the CAS number 2034371-05-4, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea moiety with a dichlorophenyl group and a cyclopenta[c]pyrazole ring system. The integration of these functional groups makes it a versatile molecule with applications in drug design and material science.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The dichlorophenyl group is known for its ability to enhance the pharmacokinetic properties of molecules, while the cyclopenta[c]pyrazole ring system contributes to the compound's stability and bioavailability. These features make it an attractive candidate for researchers exploring new drug delivery systems and targeted therapies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the dichlorophenyl urea derivative and the subsequent coupling with the cyclopenta[c]pyrazole moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only improve yield but also ensure the purity of the final product.

In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated for its potential as an anti-tumor agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. Additionally, studies have demonstrated its efficacy as an anti-viral agent, particularly against certain strains of influenza virus. These findings underscore its potential as a broad-spectrum therapeutic agent.

Recent research has also explored the use of this compound in materials science. Its unique structural properties make it suitable for applications in organic electronics and optoelectronics. For example, it has been used as a building block for constructing advanced materials with tailored electronic properties. This versatility highlights its importance beyond traditional pharmaceutical applications.

The compound's stability under various environmental conditions is another area of interest. Studies have shown that it exhibits excellent thermal stability and resistance to photodegradation. These properties make it ideal for use in formulations that require long-term stability under harsh conditions.

In conclusion, 1-(3,4-dichlorophenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea is a remarkable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific research and technological innovation.